![molecular formula C9H17NO2 B2761656 5-Tert-butyl-3-hydroxy-3-methylpyrrolidin-2-one CAS No. 2413866-78-9](/img/structure/B2761656.png)
5-Tert-butyl-3-hydroxy-3-methylpyrrolidin-2-one
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Overview
Description
5-Tert-butyl-3-hydroxy-3-methylpyrrolidin-2-one is a chemical compound with the CAS Number: 2413866-78-9 . It has a molecular weight of 171.24 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 5-(tert-butyl)-3-hydroxy-3-methylpyrrolidin-2-one . Its InChI code is 1S/C9H17NO2/c1-8(2,3)6-5-9(4,12)7(11)10-6/h6,12H,5H2,1-4H3,(H,10,11) .Physical And Chemical Properties Analysis
5-Tert-butyl-3-hydroxy-3-methylpyrrolidin-2-one is a powder at room temperature . It has a molecular weight of 171.24 . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
- Antioxidant Properties : 5-Tert-butyl-3-hydroxy-3-methylpyrrolidin-2-one exhibits antioxidant activity, making it relevant for drug discovery. Researchers explore its potential as an antioxidant agent in combating oxidative stress-related diseases .
- Anti-Inflammatory Effects : Investigations into its anti-inflammatory properties could lead to novel drug candidates for inflammatory disorders .
- Chiral Ligands : The compound’s chiral structure makes it suitable for asymmetric synthesis. Researchers have employed it as a ligand in asymmetric catalysis, enabling the creation of enantiomerically pure molecules .
- Monomers and Polymers : 5-Tert-butyl-3-hydroxy-3-methylpyrrolidin-2-one can serve as a monomer in polymerization reactions. Its incorporation into polymer chains can enhance material properties, such as solubility, stability, and mechanical strength .
- Hydrogel Formation : Researchers have explored its use in hydrogel formation due to its hydrophilic nature. Hydrogels find applications in drug delivery, wound healing, and tissue engineering .
- Metal Complexes : The compound’s keto-enol tautomeric equilibrium allows it to form stable metal complexes. These complexes have potential applications in catalysis, sensing, and luminescence .
- Building Block : Chemists utilize 5-Tert-butyl-3-hydroxy-3-methylpyrrolidin-2-one as a building block in the synthesis of natural products and bioactive compounds. Its unique structure contributes to diverse synthetic pathways .
Medicinal Chemistry and Drug Development
Organic Synthesis and Catalysis
Polymer Chemistry
Materials Science
Coordination Chemistry
Natural Product Synthesis
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding inhalation and contact with skin and eyes, among others .
properties
IUPAC Name |
5-tert-butyl-3-hydroxy-3-methylpyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-8(2,3)6-5-9(4,12)7(11)10-6/h6,12H,5H2,1-4H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUFCEWRRPIVJEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(NC1=O)C(C)(C)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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